Cas no 901045-44-1 (8-methyl-3-(4-methylphenyl)-1-phenyl-1H-pyrazolo4,3-cquinoline)

• Product Name: 8-methyl-3-(4-methylphenyl)-1-phenyl-1H-pyrazolo4,3-cquinoline
• CAS No: 901045-44-1
• MF: C₂₄H₁₉N₃
• MW: 349.427765130997
• CID: 6527501
• PubChem ID: 20852549
• Update Time: 2025-07-21

8-methyl-3-(4-methylphenyl)-1-phenyl-1H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

• 8-methyl-3-(4-methylphenyl)-1-phenyl-1H-pyrazolo4,3-cquinoline
• 8-methyl-3-(4-methylphenyl)-1-phenylpyrazolo[4,3-c]quinoline
• 8-methyl-1-phenyl-3-(p-tolyl)-1H-pyrazolo[4,3-c]quinoline
• F3407-1289
• 8-methyl-3-(4-methylphenyl)-1-phenyl-1H-pyrazolo[4,3-c]quinoline
• AKOS001795440
• 901045-44-1

• Inchi： 1S/C24H19N3/c1-16-8-11-18(12-9-16)23-21-15-25-22-13-10-17(2)14-20(22)24(21)27(26-23)19-6-4-3-5-7-19/h3-15H,1-2H3
• InChI Key： FSXOFRNBPLRWJO-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)C2C3C=C(C)C=CC=3N=CC=2C(C2C=CC(C)=CC=2)=N1

Computed Properties

• Exact Mass: 349.157897619g/mol
• Monoisotopic Mass: 349.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 30.7Ų

Additional information on 8-methyl-3-(4-methylphenyl)-1-phenyl-1H-pyrazolo4,3-cquinoline

Professional Introduction to Compound with CAS No. 901045-44-1 and Product Name: 8-methyl-3-(4-methylphenyl)-1-phenyl-1H-pyrazolo[4,3-c]quinoline

The compound in question, identified by the CAS No. 901045-44-1, is a highly specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This introduction aims to provide a comprehensive overview of the compound, its structural features, and its potential applications, particularly in the context of modern medicinal chemistry.

At the heart of this discussion is the product name: 8-methyl-3-(4-methylphenyl)-1-phenyl-1H-pyrazolo[4,3-c]quinoline, a molecule that exhibits a complex and intricate structure. This structure is characterized by a fused heterocyclic system, consisting of a pyrazolo[4,3-c]quinoline core, which is further functionalized with various substituents. The presence of these substituents not only influences the compound's physicochemical properties but also plays a crucial role in determining its biological activity.

The pyrazolo[4,3-c]quinoline scaffold is a privileged structure in medicinal chemistry due to its ability to interact with multiple biological targets. This scaffold has been extensively studied for its potential in the development of drugs targeting various diseases, including cancer, inflammation, and infectious diseases. The specific substitution pattern in 8-methyl-3-(4-methylphenyl)-1-phenyl-1H-pyrazolo[4,3-c]quinoline is thought to enhance its binding affinity and selectivity towards certain enzymes and receptors.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. Molecular docking studies have been performed on 8-methyl-3-(4-methylphenyl)-1-phenyl-1H-pyrazolo[4,3-c]quinoline to identify potential binding sites on target proteins. These studies have revealed that the compound may interact with enzymes involved in signal transduction pathways, making it a promising candidate for therapeutic intervention.

In addition to computational studies, experimental investigations have also been conducted to evaluate the pharmacological properties of this compound. In vitro assays have demonstrated that 8-methyl-3-(4-methylphenyl)-1-phenyl-1H-pyrazolo[4,3-c]quinoline exhibits inhibitory activity against several key enzymes associated with diseases such as cancer and inflammation. The mechanism of action appears to involve modulation of intracellular signaling pathways, leading to reduced proliferation and enhanced apoptosis in cancer cell lines.

The synthesis of 8-methyl-3-(4-methylphenyl)-1-phenyl-1H-pyrazolo[4,3-c]quinoline represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key reactions such as cyclization and alkylation, which are critical for constructing the complex heterocyclic framework. The use of advanced synthetic techniques has allowed for high yields and purity of the final product, making it suitable for further biological evaluation.

One of the most exciting aspects of this compound is its potential for further derivatization. By modifying specific substituents on the pyrazolo[4,3-c]quinoline core, researchers can explore new chemical space and uncover novel bioactivities. This approach aligns with the growing trend in drug discovery towards structure-based design and optimization.

The development of new therapeutic agents is often hindered by challenges such as poor solubility and bioavailability. However, preliminary studies on 8-methyl-3-(4-methylphenyl)-1-phenyl-1H-pyrazolo[4,3-c]quinoline suggest that its structural features may enhance its pharmacokinetic properties. Further research into formulation strategies could potentially overcome these barriers and pave the way for clinical translation.

Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating basic research into tangible therapeutic benefits. The study of compounds like 8-methyl-3-(4-methylphenyl)-1-phenyl-1H-pyrazolo[4,3-c]quinoline exemplifies this synergy, where interdisciplinary approaches can lead to innovative drug candidates.

In conclusion, the compound identified by CAS No. 901045-44-1 and named as 8-methyl-3-(4-methylphenyl)-1-phenyl-1H-pyrazolo[4,3-c]quinoline represents a promising area of research in medicinal chemistry. Its unique structural features and demonstrated biological activity make it a valuable tool for further investigation into disease mechanisms and therapeutic strategies. As research continues to evolve, this compound holds significant potential for contributing to advancements in human health.